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Compound of Interest

Compound Name: 4-Cyclohexyl-2-methyl-2-butanol

Cat. No.: B1590949

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Coranol, chemically known as 4-cyclohexyl-2-methylbutan-2-ol, is a key synthetic aroma
chemical prized in the fragrance industry for its fresh, floral, and long-lasting scent profile.[1][2]
[3] It serves as a superior alternative to linalool, offering enhanced stability and tenacity in a
wide range of product applications.[2][4][5] These application notes provide detailed protocols
for the evaluation and utilization of Coranol in fragrance chemistry research, catering to
professionals in fragrance development, materials science, and sensory analysis.

Chemical and Physical Properties

Coranol is a colorless liquid with a characteristic floral odor reminiscent of linalool from
coriander, with additional rosy and muguet (lily of the valley) facets.[1][2] Its chemical structure
and properties are summarized in the table below.
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Property

Value

Reference

Chemical Name

4-cyclohexyl-2-methylbutan-2-

[5](6]

ol
CAS Number 83926-73-2 [21[5]16][7]
Molecular Formula C11H220 [2][6][8]
Molecular Weight 170.29 g/mol [21[61[7]
Appearance Colorless liquid [2]
Odor Profile Fl.oral, fresh, r.osy, muguet, e
slightly metallic
Boiling Point 222.3 °C at 760 mmHg [6]
Flash Point >100 °C (>212 °F) [3][7]

Vapor Pressure

0.00594 Pa at 20°C

[7]

Log P (measured)

3.49

[7]

Stability

Very stable

[2]14](51[7]

Applications in Fragrance Formulations

Coranol is a versatile ingredient used to impart freshness, volume, and a modern character to

fragrances.[1] It is particularly effective in combination with citrus, floral, woody, and musky

notes.[1][3] Recommended usage levels vary depending on the application, as detailed in the

table below.
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Recommended Concentration (AVG -

Application MAX)

Fine Fragrance 2% - 7%
Shampoo 2% - 6%
Shower Gel 2% - 6%
Soap 2% - 6%
Detergent 0.67% - 4%
Softener 2% - 6%
All-Purpose Cleaner (APC) 4% - 14%
Candle 2% - 6%

(Data sourced from manufacturer's technical datasheets)[7]

Experimental Protocols
Protocol 1: Sensory Evaluation of Coranol

This protocol outlines the methodology for the sensory analysis of Coranol to determine its
odor profile and intensity.

Objective: To characterize the olfactory properties of Coranol.

Materials:

Coranol (97% minimum purity)[5]

Ethanol (perfumery grade, odorless)

Glass beakers and stirring rods

Volumetric flasks and pipettes

Standard smelling strips
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e Odor-free evaluation booths
Procedure:

o Sample Preparation: Prepare a 10% solution of Coranol in ethanol.[2] Ensure complete
dissolution by gentle stirring. Prepare serial dilutions as required for threshold testing.

» Olfactory Evaluation:
o Dip a standard smelling strip into the 10% Coranol solution to a depth of 1 cm.
o Allow the solvent to evaporate for 10-15 seconds.

o Present the strip to a panel of trained sensory analysts in a controlled, odor-free
environment.

o Panelists should evaluate the odor at different time intervals (e.g., initial, 1 hour, 4 hours,
24 hours) to assess the evolution of the scent and its tenacity.[2]

o Record odor descriptors using a standardized fragrance vocabulary.

Data Analysis: Compile the odor descriptors and intensity ratings from the sensory panel.
Create an odor profile chart to visualize the dominant and subtle scent characteristics of
Coranol over time.

Protocol 2: Substantivity Assessment on Hair and Fabric

This protocol details a method to evaluate the substantivity of Coranol on hair and fabric, which
is crucial for its application in shampoos, conditioners, and laundry products.

Objective: To measure the retention of Coranol's scent on hair and fabric after washing and
rinsing.

Materials:
e Hair swatches (human hair, untreated)

» Fabric swatches (e.g., cotton, polyester)
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Base shampoo and laundry detergent (unfragranced)

Coranol

Controlled washing and drying apparatus

Sensory panel
Procedure:

o Sample Preparation: Incorporate Coranol into the unfragranced shampoo and detergent
bases at a concentration of 2-6%.[7]

e Washing and Rinsing:

o Hair: Wash the hair swatches with the Coranol-containing shampoo under standardized
conditions (water temperature, washing time, rinsing time).

o Fabric: Wash the fabric swatches with the Coranol-containing detergent in a laboratory-
scale washing machine.

e Drying: Dry the swatches under controlled conditions (e.g., line drying, tumble drying).
e Sensory Evaluation:

o Present the dried swatches to a sensory panel at specified time intervals (e.g.,
immediately after drying, 24 hours, 48 hours).

o Panelists rate the intensity of the Coranol scent on a labeled magnitude scale.

Data Analysis: Plot the mean scent intensity ratings against time for both hair and fabric to
determine the substantivity profile of Coranol.

Protocol 3: Stability Testing in a Cosmetic Formulation

This protocol describes the methodology for assessing the chemical stability of Coranol in a
representative cosmetic formulation.
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Objective: To evaluate the stability of Coranol in a cosmetic product under accelerated aging
conditions.

Materials:

e Coranol

o Selected cosmetic base (e.g., lotion, shower gel)

e pH meter

e Viscometer

e Gas Chromatography-Mass Spectrometry (GC-MS)

e Climate chambers

Procedure:

o Formulation: Prepare the cosmetic formulation with a known concentration of Coranol.

« Initial Analysis: Perform initial measurements of the product's properties, including pH,
viscosity, color, and a GC-MS analysis to determine the initial concentration of Coranol.

e Accelerated Stability Testing:

o Store samples of the product in climate chambers under various conditions (e.g.,
40°C/75% RH, 50°C, cycling temperatures).

o At specified time points (e.g., 1, 2, 3 months), remove samples and allow them to
equilibrate to room temperature.

e Analysis of Aged Samples:
o Re-measure the pH, viscosity, and color of the aged samples.

o Perform GC-MS analysis to quantify the concentration of Coranol and identify any
potential degradation products.
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Data Analysis: Compare the physical and chemical properties of the aged samples to the initial
measurements. A significant change in properties or a decrease in the concentration of Coranol
indicates instability.
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Caption: Synthesis pathway of Coranol.
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Caption: Workflow for sensory evaluation of Coranol.
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Caption: Logical flow for stability testing of Coranol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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